Cas no 622360-55-8 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate)

• Product Name: (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate
• CAS No: 622360-55-8
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 5418065
• Update Time: 2025-07-16

(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl pivalate
• Propanoic acid, 2,2-dimethyl-, 2,3-dihydro-2-[(5-methyl-2-furanyl)methylene]-3-oxo-6-benzofuranyl ester
• (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

• Inchi： 1S/C19H18O5/c1-11-5-6-12(22-11)10-16-17(20)14-8-7-13(9-15(14)24-16)23-18(21)19(2,3)4/h5-10H,1-4H3
• InChI Key： KSDLRGUNLKUSLQ-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

Introduction to (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate (CAS No. 622360-55-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate, identified by its CAS number 622360-55-8, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry.

The molecular structure of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate is characterized by a fused benzofuran core substituted with a furan moiety at the 5-position and an acetoacetate group at the 6-position. This arrangement contributes to its remarkable reactivity and potential interactions with biological targets. The presence of the 5-methylfuran-2-yl group introduces a methyl substituent that enhances the compound's lipophilicity, thereby facilitating its penetration across biological membranes. This feature is particularly crucial for drug candidates aiming to interact with intracellular targets.

In recent years, there has been a surge in research focused on identifying novel scaffolds for drug development. The benzofuran and furan derivatives have emerged as versatile platforms due to their ability to modulate various biological pathways. Studies have demonstrated that these compounds can exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. Specifically, the acetoacetate group in (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate serves as a pharmacophore that can engage with biological enzymes and receptors, leading to therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance the synthetic route but also allow for structural modifications that can fine-tune the biological activity of the compound.

One of the most compelling aspects of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxyoxo- -dihydro-1-benzofuran--6-yill